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Compound of Interest

Compound Name: 1,1,1,3,3,3-Hexafluoropropane

Cat. No.: B1216460

An Objective Comparison of HFC-236fa and Halon 1211 for Fire Suppression

Introduction

The selection of an appropriate fire suppression agent is critical in environments where
sensitive equipment, invaluable assets, or human safety are of paramount concern. For
decades, Halon 1211 (Bromochlorodifluoromethane) was the preeminent streaming agent,
valued for its high effectiveness and minimal residue. However, its severe impact on the
stratospheric ozone layer led to its production phase-out under the Montreal Protocol.[1][2][3]
This necessitated the development of alternatives, among which HFC-236fa (1,1,1,3,3,3-
Hexafluoropropane) has emerged as a prominent replacement.[4][5][6][7]

This guide provides a detailed, objective comparison of the efficacy, safety, and environmental
impact of HFC-236fa and Halon 1211, supported by quantitative data and standardized
experimental protocols. It is intended for researchers, safety engineers, and professionals
involved in the selection and implementation of fire suppression technologies.

Comparative Data Summary

The following table summarizes the key performance, environmental, and safety metrics for
HFC-236fa and Halon 1211.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1216460?utm_src=pdf-interest
https://www.epa.gov/sites/default/files/2015-07/documents/status.pdf
https://www.researchgate.net/figure/HALON-1211-DESIGN-CONCENTRATIONS-FOR-FLAME-EXTINGUISHMENT-b_tbl12_235210460
https://www.fluorocarbons.org/applications/fire-fighting/
https://www.benchchem.com/product/b1216460?utm_src=pdf-body
https://www.benchchem.com/product/b1216460?utm_src=pdf-body
https://www.agasem.com/us/products-services/fire-protection-halon-products/hfc-236fa/
https://www.halichem.com/hfc236fa
https://www.agas.com/us/products-services/fire-protection-halon-products/hfc-236fa/
https://www.stargetgas.com/hfc-236fa-fire-extinguishing-agent/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Property HFC-236fa Halon 1211 Reference(s)

Chemical Formula CFsCH2CFs CBrCIF2 [8]

Fire Extinguishing

Performance

Heptane Cup-Burner

5.9% ~3.5% - 4.0% [9][10]
Conc. (% viv)

) ) Rated for Class A, B, Rated for Class A, B,
UL/ULC Fire Ratings ] ] [11]
C fires C fires

Environmental Impact

Ozone Depletion

) 7.9 [8]
Potential (ODP)?
Global Warming
] 9,820 1,890 [8]
Potential (GWP)?2
Safety & Toxicity
NOAEL (Cardiac
o 10% (100,000 ppm) < 2.0% [9]
Sensitization)?
LOAEL (Cardiac
o 15% (150,000 ppm) 2.0% [9][10]
Sensitization)*
) Concentrations >4%
Recommended Max. Higher than Halon ]
for >1 min can cause [12][13]
Exposure 1211

toxic effects

1 Ozone Depletion Potential (ODP) is relative to CFC-11 (ODP = 1). 2 Global Warming Potential
(GWP) is over a 100-year time horizon, relative to CO2 (GWP = 1). 3 No Observed Adverse
Effect Level. 4 Lowest Observed Adverse Effect Level.

Detailed Efficacy and Performance Analysis

Fire Suppression Efficacy Halon 1211 has historically been the benchmark for streaming
agents due to its high efficiency, which is largely attributed to the bromine atom's catalytic
inhibition of the fire's chemical chain reaction.[3][12] Experimental data, primarily from cup-
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burner tests, indicates that Halon 1211 can extinguish fires at lower concentrations compared
to HFC-236fa.

HFC-236fa, while requiring a higher concentration to extinguish the same fire, is still highly
effective.[10] Its primary mechanism of suppression is heat absorption, where the agent
discharges as a stream of liquid and gas that rapidly vaporizes, absorbing thermal energy and
cooling the fire below its combustion point.[11] Both agents are classified for use on Class A
(common combustibles), Class B (flammable liquids), and Class C (energized electrical) fires,
making them versatile for a wide range of applications.[5][11]

Environmental Impact The most significant divergence between the two agents is their
environmental profile. Halon 1211 has a high Ozone Depletion Potential (ODP), contributing
significantly to the destruction of the ozone layer.[8][14] In contrast, HFC-236fa is a
hydrofluorocarbon containing no bromine or chlorine, and thus has an ODP of zero.[4][5][6][7]

[°]

However, while solving the ozone depletion issue, HFC-236fa introduces another
environmental concern: a very high Global Warming Potential (GWP). Its GWP is substantially
higher than that of Halon 1211, meaning it is a potent greenhouse gas.[8] This has led to
regulatory scrutiny and restrictions on HFCs in some regions, favoring newer alternatives with
lower GWP values.[15]

Safety and Toxicity For use in occupied spaces, the safety profile of a suppression agent is
critical. The primary toxicity concern for halocarbon agents is cardiac sensitization at elevated
concentrations. HFC-236fa exhibits a significantly better safety margin in this regard. Its No
Observed Adverse Effect Level (NOAEL) of 10% is well above its typical extinguishing design
concentration.[9] In contrast, Halon 1211 has a much lower NOAEL, and exposure to
concentrations above 4% for more than one minute can lead to dizziness, impaired
coordination, and cardiac arrhythmias.[12][13][16][17] HFC-236fa is considered a "clean
agent,” meaning it is electrically non-conductive, non-corrosive, and evaporates completely,
leaving no residue.[4][5][6][7][10] This makes it ideal for protecting sensitive electronic
equipment and high-value assets where secondary damage from the extinguishing agent is a
concern.[18]

Experimental Protocols
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The data presented in this guide is derived from standardized testing methodologies designed
to ensure repeatable and comparable results.

1. Cup-Burner Method for Extinguishing Concentration This is the most common laboratory
method for determining the minimum extinguishing concentration (MEC) of a gaseous agent.

e Apparatus: A cylindrical cup (typically made of glass) is filled with a liquid fuel, such as n-
heptane. This cup is placed within a larger concentric glass chimney.

e Procedure: A mixture of the fire suppression agent and air (or another oxidizer) is flowed
upwards through the chimney at a controlled velocity. The fuel in the cup is ignited and
allowed to establish a stable flame. The concentration of the agent in the air stream is
gradually increased until the flame is extinguished.

o Measurement: The MEC is recorded as the volume percentage of the agent in the air mixture
at the point of extinguishment. This provides a relative measure of the agent's chemical
suppression efficiency.

2. Fire Extinguisher Classification and Performance Testing (UL 711/ 1SO 7165) These
standards define the requirements and fire test procedures for rating portable fire
extinguishers.[19][20][21][22] The ratings (e.g., 1A, 10B:C) indicate the extinguisher's
effectiveness against different classes and sizes of fires.

o Class A Fires: Involve ordinary combustible materials like wood, paper, and cloth.[23] Tests
typically involve extinguishing a standardized wood crib fire of a specific size.

o Class B Fires: Involve flammable liquids and gases.[23] Tests are conducted on a square
steel pan filled with a specified amount of flammable liquid (e.g., n-heptane). The rating is
proportional to the area of the fire an experienced operator can consistently extinguish.

o Class C Fires: Involve energized electrical equipment.[23] There is no fire test for this
classification. The agent must be electrically non-conductive to receive a Class C rating.
HFC-236fa and Halon 1211 are both non-conductive.[5][11]

Logical Framework for Agent Selection
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The following diagram illustrates the decision-making process when choosing between Halon
1211 and HFC-236fa, considering modern regulatory and environmental factors.

Consider Halon 1211 Select HFC-236fa
(High ODP, High Efficacy) (Readily available, legal)

Start: Select Fire
Suppression Agent
Is Ozone Depletion
a critical factor?

No

Yes

Is agent availability/ Select HFC-236fa
legality a factor? (Zero ODP)

o (New Production)

Yes (Recycled Use)

Is Global Warming Potential

Halon 1211 Restricted
a primary concern?

(Recycled sources only)

Is human safety margin
(toxicity) paramount?

Consider Newer Low-GWP
Alternatives (e.g., FK-5-1-12)

Consider HFC-236fa

Halon 1211
(High GWP)

(Lower Safety Margin)

Select HFC-236fa
(High Safety Margin)

Click to download full resolution via product page

Caption: Decision framework for selecting a fire suppressant based on key environmental and

safety criteria.

Conclusion
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HFC-236fa stands as a viable and effective replacement for Halon 1211, particularly excelling
in its safety profile and its non-impact on the ozone layer. Its primary drawback is a high Global
Warming Potential, which must be considered in the context of current and future
environmental regulations. While Halon 1211 may exhibit slightly higher extinguishing efficiency
on a concentration basis, its severe environmental damage and lower safety margin render it
obsolete for new applications. For professionals seeking a clean, safe, and effective streaming
agent, HFC-236fa is a proven choice, though the industry continues to evolve towards agents
with even lower environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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